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Compound of Interest

Compound Name: 2,5-Dibromobenzoic acid

Cat. No.: B104997

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemicals is paramount. This guide provides essential, immediate safety and logistical
information for the proper use of 2,5-Dibromobenzoic acid, including operational and disposal
plans.

Hazard Identification and Personal Protective
Equipment (PPE)

2,5-Dibromobenzoic acid is classified as a substance that causes skin irritation, serious eye
irritation, and may cause respiratory irritation.[1][2] Therefore, adherence to strict safety
protocols and the use of appropriate personal protective equipment are mandatory.

Summary of Required Personal Protective Equipment (PPE):
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Protection Type

Specification

Rationale

Eye Protection

Chemical safety goggles or
face shield.[3][4]

Prevents eye contact which

can cause serious irritation.[2]

Hand Protection

Protective gloves (e.g., nitrile
rubber).

To avoid skin contact which

can lead to irritation.[4]

Respiratory Protection

NIOSH/MSHA-approved
respirator (e.g., N95 dust
mask) if ventilation is
inadequate or dust is
generated.[1][5]

To prevent inhalation of dust
which may cause respiratory
tract irritation.[2][4]

Body Protection

Lab coat or other suitable

protective clothing.[4][6]

To prevent skin contact and
contamination of personal

clothing.

Handling and Storage

Proper handling and storage procedures are critical to maintain the integrity of 2,5-

Dibromobenzoic acid and ensure a safe laboratory environment.

» Handling: Use only in a well-ventilated area, such as a chemical fume hood.[3][7] Avoid

generating dust.[6] Wash hands thoroughly after handling.[3][7] Do not eat, drink, or smoke

in the work area.[3][6]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][5]

Keep away from strong oxidizing agents.[5] The substance should be stored locked up.[3][7]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Protocol

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

Inhalation o o , _
artificial respiration. Seek medical attention.[3]

[7]

Immediately wash off with soap and plenty of
) water.[7] Remove contaminated clothing and
Skin Contact ) o
wash it before reuse.[3][7] If skin irritation

occurs, get medical advice/attention.[3][7]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o )

do. Continue rinsing for at least 15 minutes.[3]

[7] Get medical attention.[3]

) Rinse mouth with water. Do NOT induce
Ingestion . i )
vomiting. Seek medical attention.[3]

Spill and Disposal Procedures
In the case of a spill or for final disposal, the following procedures should be followed to

minimize environmental contamination and ensure safety.

o Spill Cleanup: For minor spills, sweep up the solid material, avoiding dust generation, and
place it in a suitable, labeled container for disposal.[3][6] Ensure adequate ventilation.[3] For
major spills, evacuate the area and alert emergency services.[6]

» Waste Disposal: Dispose of contents and container in accordance with local, regional, and
national hazardous waste regulations.[3][7] Do not allow the chemical to enter drains or
waterways.[5]

Procedural Workflow for Handling 2,5-
Dibromobenzoic Acid
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Caption: Workflow for handling 2,5-Dibromobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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